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Compound of Interest

Compound Name: 5-Chloropentanal

Cat. No.: B1584631

Introduction: 5-Chloropentanal is a bifunctional organic compound featuring a terminal
aldehyde group and a chlorine atom at the C-5 position. This unique structure, combining a
reactive carbonyl group with a halogenated alkyl chain, establishes it as a versatile and
valuable intermediate in organic synthesis.[1] Its applications span pharmaceuticals,
agrochemicals, and materials science, making it a compound of significant interest to
researchers and development professionals. This guide provides a comprehensive overview of
its identifiers, properties, synthesis protocols, and key applications.

Chemical Identifiers and Properties

5-Chloropentanal is registered under several chemical databases, ensuring its unique
identification for regulatory and research purposes. Its physical and chemical properties are
crucial for handling, storage, and reaction planning.

Table 1: Chemical Identifiers for 5-Chloropentanal
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Identifier Value Reference

CAS Number 20074-80-0 [2][3]

IUPAC Name 5-chloropentanal [2][4]

Molecular Formula CsHoCIO [2][3]

Molecular Weight 120.58 g/mol [2][5]

inChi InChl=1S/C5H9CIO/c6-4-2-1- o]
3-5-7/h5H,1-4H2

InChiKey ZNLHWEDEIKEQDK- 2]
UHFFFAOYSA-N

Canonical SMILES c(ccanee=o0 [2]

EC Number 869-782-6 [2][3]

DSSTox Substance ID DTXSID20349105 [2][3]

Table 2: Physicochemical Properties of 5-Chloropentanal

Property Value Reference

Appearance Colorless to light yellow liquid [61[71[8]

Boiling Point 172 °C at 760 mmHg [9][10]

Density ~1.006 g/cm3 [9][10]

Flash Point 66.8 - 67 °C [9][10]

Refractive Index ~1.419 [9][10]

Solubility S.oluble in ethyl acetate and 6]
dichloromethane

Vapor Pressure 1.36 mmHg at 25°C [9][10]

Storage Conditions

Inert atmosphere, store in
freezer (-20°C to 8°C)

[3]41(6]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropentanal
https://www.lookchem.com/ProductWholeProperty_LCPL563201.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropentanal
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f1988?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropentanal
https://www.lookchem.com/ProductWholeProperty_LCPL563201.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropentanal
https://www.echemi.com/products/pid_Seven20626-5-chloropentanal.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropentanal
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f1988?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropentanal
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f1988?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropentanal
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropentanal
https://www.lookchem.com/ProductWholeProperty_LCPL563201.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloropentanal
https://www.lookchem.com/ProductWholeProperty_LCPL563201.htm
https://www.benchchem.com/product/b1584631?utm_src=pdf-body
https://www.chemshuttle.com/5-chloropentanal.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31459404.htm
https://www.chembk.com/en/chem/5-chloropentanal
https://www.chembk.com/en/chem/Pentanal,%20%205-chloro-
https://www.chemnet.com/cas/en/20074-80-0/5-chloropentanal.html
https://www.chembk.com/en/chem/Pentanal,%20%205-chloro-
https://www.chemnet.com/cas/en/20074-80-0/5-chloropentanal.html
https://www.chembk.com/en/chem/Pentanal,%20%205-chloro-
https://www.chemnet.com/cas/en/20074-80-0/5-chloropentanal.html
https://www.chembk.com/en/chem/Pentanal,%20%205-chloro-
https://www.chemnet.com/cas/en/20074-80-0/5-chloropentanal.html
https://www.chemshuttle.com/5-chloropentanal.html
https://www.chembk.com/en/chem/Pentanal,%20%205-chloro-
https://www.chemnet.com/cas/en/20074-80-0/5-chloropentanal.html
https://www.lookchem.com/ProductWholeProperty_LCPL563201.htm
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh2d6f1988?context=bbe
https://www.chemshuttle.com/5-chloropentanal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Protocols

The synthesis of 5-Chloropentanal can be achieved through several routes. The most
common methods involve the oxidation of the corresponding alcohol or the reduction of a
carboxylic acid derivative.

This method utilizes the partial reduction of an ester to an aldehyde using Diisobutylaluminium
hydride (DIBAL-H). It is a widely used laboratory-scale synthesis.[5][7][11]

Objective: To synthesize 5-Chloropentanal via the reduction of methyl 5-chloropentanoate.

Reactants:

Methyl 5-chloropentanoate (1.0 eq)

DIBAL-H (1 M solution in toluene, 1.27 eq)

Toluene (Anhydrous)

6N Hydrochloric acid

Water (Deionized)

Anhydrous Sodium Sulfate

Procedure:

A solution of Methyl 5-chloropentanoate (3.5 mL, 23.6 mmol) in anhydrous toluene (130 mL)
is prepared in a flame-dried, three-necked flask under an argon atmosphere.[5]

e The solution is cooled to -78 °C using a dry ice/acetone bath.[5]

e DIBAL-H solution (30 mL, 30 mmol) is added dropwise over 1 hour, maintaining the
temperature at -78 °C.[5]

e The reaction mixture is stirred for an additional 3 hours at -78 °C after the addition is
complete.[7]
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The reaction is quenched by the slow, dropwise addition of 6N hydrochloric acid (50 mL).[5]
[7]

The mixture is allowed to warm to room temperature.[5]

The organic and aqueous layers are separated. The organic layer is washed twice with
water, dried over anhydrous sodium sulfate, and the solvent is partially evaporated under
reduced pressure.[5]

The resulting 5-Chloropentanal is obtained as a clear, colorless liquid (yield: 49% by NMR).
The product is typically used in the next step without further purification and should be stored
at 4°C under an argon atmosphere.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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